Cas no 2229594-28-7 (2-(4-chlorocinnolin-3-yl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(4-chlorocinnolin-3-yl)-1,1-difluoropropan-2-amine
• CAS No: 2229594-28-7
• MF: C₁₁H₁₀ClF₂N₃
• MW: 257.667007923126
• CID: 6547760
• PubChem ID: 165798175
• Update Time: 2025-06-09

2-(4-chlorocinnolin-3-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorocinnolin-3-yl)-1,1-difluoropropan-2-amine
• EN300-1956410
• 2229594-28-7

• Inchi： 1S/C11H10ClF2N3/c1-11(15,10(13)14)9-8(12)6-4-2-3-5-7(6)16-17-9/h2-5,10H,15H2,1H3
• InChI Key： OLHJJJUEWRIIKW-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2N=NC=1C(C)(C(F)F)N

Computed Properties

• Exact Mass: 257.0531313g/mol
• Monoisotopic Mass: 257.0531313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(4-chlorocinnolin-3-yl)-1,1-difluoropropan-2-amine

Introduction to 2-(4-chlorocinnolin-3-yl)-1,1-difluoropropan-2-amine (CAS No. 2229594-28-7)

2-(4-chlorocinnolin-3-yl)-1,1-difluoropropan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service (CAS) number 2229594-28-7, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and medicinal chemistry. The presence of both chlorocinnoline and difluoropropanamine moieties in its molecular framework suggests a rich chemical diversity that could be leveraged for developing novel therapeutic agents.

The structural composition of 2-(4-chlorocinnolin-3-yl)-1,1-difluoropropan-2-amine is characterized by a benzocineoline core substituted with a chloro group at the 4-position and an amine functionalities linked to a difluorinated propane chain. This arrangement not only imparts distinct electronic and steric properties but also opens up possibilities for diverse interactions with biological targets. The chlorocinnoline moiety is particularly noteworthy, as it has been extensively studied for its antimicrobial and anti-inflammatory properties, while the difluoropropanamine segment introduces fluorine atoms, which are well-known for enhancing metabolic stability and binding affinity in drug molecules.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their improved pharmacokinetic profiles. The incorporation of fluorine atoms into pharmaceuticals often leads to increased lipophilicity, reduced susceptibility to enzymatic degradation, and enhanced binding to biological receptors. The difluoropropanamine group in 2-(4-chlorocinnolin-3-yl)-1,1-difluoropropan-2-amine aligns with this trend, making it a valuable scaffold for designing next-generation therapeutics. Moreover, the chlorocinnoline component retains the potential for further derivatization, allowing chemists to explore new analogs with tailored biological activities.

Current research in the field of medicinal chemistry has highlighted the importance of hybrid molecules that combine structural elements from different pharmacophores. The compound 2-(4-chlorocinnolin-3-yl)-1,1-difluoropropan-2-amine exemplifies this approach by integrating two distinct moieties with complementary biological potentials. Studies have shown that cinnoline derivatives can exhibit antitumor, antiviral, and anti-inflammatory effects, while fluorinated amines are known for their role in central nervous system (CNS) drug development. The synergistic combination of these features makes this compound an attractive candidate for further exploration.

The synthesis of 2-(4-chlorocinnolin-3-yl)-1,1-difluoropropan-2-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions to introduce the chloro group onto the cinnoline ring, followed by protection-deprotection steps to install the difluoropropanamine moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions could also be employed to achieve regioselective modifications. The successful synthesis of this compound not only demonstrates the synthetic prowess of modern organic chemistry but also paves the way for its subsequent biological evaluation.

From a biological perspective, 2-(4-chlorocinnolin-3-yl)-1,1-difluoropropan-2-amine holds promise as a lead compound for drug discovery programs targeting various diseases. Preliminary computational studies have suggested that its molecular structure may interact with enzymes or receptors involved in metabolic disorders or cancer pathways. Additionally, the presence of both electron-withdrawing and electron-donating groups could modulate its binding affinity and selectivity. These findings underscore the need for rigorous experimental validation through in vitro and in vivo assays.

In vitro testing is essential to assess the biochemical activity of 2-(4-chlorocinnolin-3-yl)-1,1-difluoropropan-2-amine, including its ability to inhibit specific enzymes or modulate signaling pathways relevant to disease mechanisms. Techniques such as enzyme-linked immunosorbent assays (ELISAs), surface plasmon resonance (SPR), and nuclear magnetic resonance (NMR) spectroscopy can provide valuable insights into its interactions with biological targets. Furthermore, cell-based assays can evaluate its cytotoxicity and potential therapeutic effects on malignant cells or other pathological conditions.

The transition from laboratory-scale synthesis to preclinical development requires careful consideration of formulation and pharmacokinetic properties. The solubility, stability, and bioavailability of 2-(4-chlorocinnolin-3-yli)-1,1-difluoropropanaminoide) must be optimized to ensure effective delivery to target tissues. Collaborative efforts between chemists, biologists, and pharmacologists are crucial at this stage to identify promising derivatives and refine dosing regimens based on preclinical data.

Advances in computational biology have enabled more efficient screening processes for identifying bioactive compounds like 2-(4-chlorocinnolininol]-3]-yldi(]fluoro)propane[aninone]). Machine learning algorithms can predict binding affinities and toxicity profiles based on molecular descriptors derived from its structure. These predictions can guide experimental design by prioritizing analogs with higher probabilities of success. Such integrative approaches are becoming increasingly prevalent in modern drug discovery pipelines.

The future prospects of this compound are closely tied to ongoing research efforts aimed at expanding our understanding of its mechanisms of action. Investigating its interactions with protein targets at an atomic level through X-ray crystallography or cryo-electron microscopy could reveal key insights into its therapeutic potential. Additionally